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Compound Name: Ethyl Laurate

Cat. No.: B125891

An In-depth Technical Guide to the Physicochemical Properties of Ethyl Laurate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl laurate (ethyl dodecanoate) is a fatty acid ester with significant applications across the
pharmaceutical, cosmetic, and food industries. Its utility as an emollient, solvent, penetration
enhancer, and flavoring agent is directly attributable to its specific physicochemical
characteristics. This technical guide provides a comprehensive overview of these properties,
detailing quantitative data, the experimental protocols for their determination, and the
implications for research and development.

Chemical Identity

Ethyl laurate is the ethyl ester of lauric acid (dodecanoic acid). It is formed through the Fischer
esterification of lauric acid and ethanol.[1][2] It is recognized for its mild, waxy, and floral-fruity
odor.[3][4][5]

IUPAC Name: Ethyl dodecanoate

Synonyms: Lauric Acid Ethyl Ester[6]

CAS Number: 106-33-2[6]

Chemical Formula: C1aH2802[3][6]
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e Molecular Weight: 228.37 g/mol [3][7]

« EINECS Number: 203-386-0[3]

Physicochemical Properties

The physical and chemical properties of ethyl laurate are summarized below. These
parameters are critical for predicting its behavior in various formulations and biological
systems.

Summary of Physical Properties

The following table compiles the key physical constants for ethyl laurate, gathered from
various sources.

Property Value Conditions

Appearance C-Iea.r, c?lorless to pale yellow Ambient Temperature
oily liquid

Melting Point -2°Cto-12°C 760 mm Hg

Boiling Point 269 °C to 275 °C 760 mm Hg

141 °C to 142 °C 8.00 mm Hg

Density 0.86 g/cm3to 0.867 g/cm3 20-25 °C

Refractive Index 1.430t01.434 20 °C

Vapor Pressure 0.007 mmHg 25°C

0.1 hPa (0.075 mmHg) 60 °C

Flash Point 100 °C to 138 °C Closed Cup

Autoignition Temp. >300 °C

References for Table 2.1:[1][4][6][71[8][9][10][11][12]

Solubility and Partitioning Behavior
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Solubility is a crucial parameter for formulation development, especially for drug delivery

systems.
Property Description
Solubility in Water Insoluble (0.4128 mg/L at 25 °C)

o ) Soluble in alcohol, ether, chloroform, and ethyl
Solubility in Organic Solvents o o
acetate. Miscible with oils.

LogP (o/w) 5.711t0 6.02

References for Table 2.2:[7][10][13]

Experimental Protocols for Property Determination

Accurate determination of physicochemical properties relies on standardized experimental
methodologies. This section outlines the protocols for measuring key parameters of ethyl
laurate.

Workflow for Physicochemical Characterization

The general workflow for characterizing a liquid sample like ethyl laurate involves a series of
sequential tests to determine its primary physical and chemical properties.

Caption: General experimental workflow for physicochemical characterization.

Density Measurement

Principle: Density is determined by measuring the mass of a known volume of the liquid at a
controlled temperature.

Method (Pycnometer):

e Clean and dry a pycnometer (a glass flask with a precise volume) and determine its mass
(ma).

« Fill the pycnometer with distilled water and place it in a thermostatic bath at a specific
temperature (e.g., 20°C) until it reaches thermal equilibrium.
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» Adjust the water level to the calibration mark, dry the exterior, and weigh the pycnometer
filled with water (m2).

o Empty and dry the pycnometer, then fill it with ethyl laurate.
» Repeat the thermal equilibration process at the same temperature.
o Adjust the ethyl laurate level to the mark, dry the exterior, and weigh the pycnometer (ms).

o Calculate the density (p) using the formula: p_sample = [(ms - m1) / (M2 - m1)] * p_water.

Boiling Point Determination

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure.

Method (Distillation - ASTM D1078):

e Place a measured volume of ethyl laurate into a distillation flask.

¢ Add boiling chips to ensure smooth boiling.

o Assemble the distillation apparatus with a condenser and a collection vessel.

 Insert a calibrated thermometer so that the top of the bulb is level with the bottom of the side-
arm of the flask.

o Heat the flask gently.

» Record the temperature when the first drop of condensate falls from the condenser tip (Initial
Boiling Point).

» Continue distillation and record the temperature range over which the liquid distills. For a
pure substance, this range should be narrow.

» Record the atmospheric pressure and apply a correction if it deviates from 760 mmHg.

Refractive Index Measurement
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Principle: The refractive index is a measure of how much light bends, or refracts, when it enters

the liquid. It is a characteristic property dependent on temperature and the wavelength of light.

Method (Abbe Refractometer):

Calibrate the Abbe refractometer using a standard of known refractive index (e.g., distilled
water).

Ensure the prism surfaces are clean and dry.
Apply a few drops of ethyl laurate onto the lower prism.

Close the prisms and allow the sample to reach the instrument's set temperature (e.qg.,
20°C).

Adjust the light source and use the coarse and fine adjustment knobs to bring the dividing
line between the light and dark fields into sharp focus at the crosshairs of the eyepiece.

Read the refractive index directly from the instrument's scale.

Viscosity Measurement

Principle: Viscosity is the measure of a fluid's internal resistance to flow.[14]

Method (Rotational Viscometer):

Select an appropriate spindle and rotational speed based on the expected viscosity of ethyl
laurate.

Pour the sample into a suitable container and bring it to the desired temperature using a
water bath.

Immerse the spindle into the ethyl laurate up to the marked level.
Start the viscometer motor at the selected speed and allow the reading to stabilize.

The instrument measures the torque required to rotate the spindle and calculates the
dynamic viscosity, typically in centipoise (cP).[15][16]
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Surface Tension Measurement

Principle: Surface tension is the tendency of liquid surfaces to shrink into the minimum surface
area possible. It is measured as the force per unit length.

Method (Du Notuy Ring Method):

A platinume-iridium ring is suspended from a sensitive balance (tensiometer).[17][18]

e The ring is immersed in the ethyl laurate sample, which has been brought to a constant
temperature.

e The ring is slowly pulled upwards through the liquid-air interface.[19]
e The liquid adheres to the ring, forming a meniscus.
e The force required to pull the ring just free from the surface is measured.[18]

e This maximum force is used to calculate the surface tension, applying appropriate correction
factors.

Synthesis and Applications in Drug Development

The properties of ethyl laurate make it a valuable excipient in pharmaceutical formulations.

Synthesis via Fischer Esterification

Ethyl laurate is typically synthesized by reacting lauric acid with ethanol in the presence of an
acid catalyst.[1][2] This reversible reaction is driven to completion by removing the water
produced.
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Caption: Fischer esterification process for the synthesis of ethyl laurate.

Role in Pharmaceutical Formulations

The physicochemical profile of ethyl laurate underpins its use in drug development:

e Solvent: Its non-polar nature and miscibility with oils make it an excellent solvent for lipophilic
active pharmaceutical ingredients (APIs) in topical and oral formulations.[1][6]

o Emollient: In topical products like creams and lotions, it acts as a skin-conditioning agent,
providing a smooth, non-greasy feel.[1][6]

e Penetration Enhancer: Its lipophilicity (high LogP) allows it to reversibly disrupt the stratum
corneum, facilitating the absorption of APIs through the skin.

 Viscosity Modifier: It can be used to adjust the viscosity of formulations, improving their
spreadability and texture.

Safety and Handling
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 Toxicity: Ethyl laurate exhibits low acute toxicity, with high LD50 values (>5000 mg/kg in
rabbits, both oral and dermal).[7][13][20]

e Handling: Standard laboratory practices are recommended. Avoid contact with skin and eyes
and do not breathe vapor.[13][21] Use in a well-ventilated area.

o Storage: Store in a cool, dry place in tightly sealed containers, protected from heat, light, and
ignition sources.[22][11][12]

e Incompatibilities: Avoid contact with strong oxidizing agents, strong reducing agents, acids,
and bases.[11][23][24]

o Combustibility: It is a combustible liquid.[2][3] When heated to decompaosition, it may emit
acrid smoke.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Ethyl Laurate: Origins, Properties, And Uses | Chemical Bull [chemicalbull.com]
. Page loading... [guidechem.com]

. Ethyl laurate CAS#: 106-33-2 [m.chemicalbook.com]

. Ethyl laurate = 98 , FCC, FG 106-33-2 [sigmaaldrich.com]

. Perfumers Apprentice - Ethyl Laurate (Natural) [shop.perfumersapprentice.com]
. Ethyl Laurate Manufacturer & Suppliers |ELFAT-EtLau - Elchemy [elchemy.com]
. Ethyl laurate - CD Formulation [formulationbio.com]

. Ethyl laurate for synthesis 106-33-2 [sigmaaldrich.com]

°
(o] (0] ~ (0] ()] EEN w N =

. Ethyl laurate for synthesis 106-33-2 [sigmaaldrich.com]
¢ 10. parchem.com [parchem.com]

o 11. Ethyl Laurate or Ethyl Dodecanoate Manufacturers, with SDS [mubychem.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b125891?utm_src=pdf-body
https://www.formulationbio.com/ethyl-laurate-item-2814.html
https://www.chembk.com/en/chem/Ethyl%20laurate
https://www.merckmillipore.com/IN/en/product/Ethyl-laurate,MDA_CHEM-805334
https://www.chembk.com/en/chem/Ethyl%20laurate
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ0ZXJmOHV3YWZwbzQ3bjc3Njg2Mnkxd3JhcTNjIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTA2LTMzLTJfVjA5NDhfU0RTLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzEwNi0zMy0yX1YwOTQ4X1NEUy5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--968c27796d5b520ca10af21bc0786f1d45064748/106-33-2_V0948_SDS.pdf
https://www.thegoodscentscompany.com/data/rw1012432.html
https://mubychem.com/ethyllaurate-manufacturers-ethyldodecanoate.html
https://www.chemicalbook.com/msds/ethyl-laurate.htm
https://mubychem.com/ethyllaurate-manufacturers-ethyldodecanoate.html
https://www.thegoodscentscompany.com/msds/md101543.html
https://shop.perfumersapprentice.com/msds/6070.pdf
https://www.guidechem.com/encyclopedia/ethyl-laurate-dic1938.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7852671_EN.htm
https://www.guidechem.com/encyclopedia/ethyl-laurate-dic1938.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7852671_EN.htm
https://www.benchchem.com/product/b125891?utm_src=pdf-custom-synthesis
https://www.chemicalbull.com/blogs/exploring-the-origins-properties-and-use-of-ethyl-laurate
https://www.guidechem.com/encyclopedia/ethyl-laurate-dic1938.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7852671_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/w244104
https://shop.perfumersapprentice.com/p-9618-ethyl-laurate-natural.aspx
https://elchemy.com/product/ethyl-laurate-650
https://www.formulationbio.com/ethyl-laurate-item-2814.html
https://www.sigmaaldrich.com/US/en/product/mm/805334
https://www.sigmaaldrich.com/US/en/product/mm/805334
https://parchem.com/chemical-supplier-distributor/ethyl-laurate-003389
https://mubychem.com/ethyllaurate-manufacturers-ethyldodecanoate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 12.
e 13.
e 14,
e 15.
e 16.
e 17.
e 18.
e 19.
e 20.
o 21.
o« 22.
e 23.

Ethyl laurate - Safety Data Sheet [chemicalbook.com]
chembk.com [chembk.com]

zeroinstrument.com [zeroinstrument.com]
measurlabs.com [measurlabs.com]

Viscometers: A Practical Guide [machinerylubrication.com]
biolinscientific.com [biolinscientific.com]

thierry-corp.com [thierry-corp.com]

Methods to Determine Surface Tension - GeeksforGeeks [geeksforgeeks.org]
merckmillipore.com [merckmillipore.com]

sds.metasci.ca [sds.metasci.ca]

ethyl laurate, 106-33-2 [thegoodscentscompany.com]

The Good Scents Company safety data sheet for ethyl laurate

[thegoodscentscompany.com]

o 24,

shop.perfumersapprentice.com [shop.perfumersapprentice.com]

 To cite this document: BenchChem. [Physicochemical properties of ethyl laurate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125891#physicochemical-properties-of-ethyl-laurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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